Cas no 1216715-80-8 (Amiodarone-d)

• Product Name: Amiodarone-d
• CAS No: 1216715-80-8
• MF: C₂₅H₃₀ClI₂NO₃
• MW: 685.797197818756
• CID: 1065765
• PubChem ID: 329770634
• Update Time: 2025-10-31

Amiodarone-d Chemical and Physical Properties

Names and Identifiers

• Amiodarone-d4 HCl (ethoxy-d4)
• Amiodarone-d4 Hydrochloride
• (2-butyl-1-benzofuran-3-yl)-[3,5-diiodo-4-[1,1,2,2-tetradeuterio-2-(diethylamino)ethoxy]phenyl]methanone,hydrochloride
• Amiodarone-D4 hydrochloride solution
• Amiodarone-d4 (hydrochloride)
• Amiodarone-d
• (2-butyl-1-benzofuran-3-yl)-[3,5-diiodo-4-[1,1,2,2-tetradeuterio-2-(diethylamino)ethoxy]phenyl]methanone;hydrochloride
• DTXSID50661786
• 1216715-80-8
• AKOS037645303
• HY-14188S
• F90484
• A936093
• (2-Butyl-1-benzofuran-3-yl)(4-{[2-(diethylamino)(~2~H_4_)ethyl]oxy}-3,5-diiodophenyl)methanone--hydrogen chloride (1/1)
• CS-0200444
• AS-6002
• Amiodarone-d4 HCl

• MDL： MFCD08064189
• Inchi： 1S/C25H29I2NO3.ClH/c1-4-7-11-22-23(18-10-8-9-12-21(18)31-22)24(29)17-15-19(26)25(20(27)16-17)30-14-13-28(5-2)6-3;/h8-10,12,15-16H,4-7,11,13-14H2,1-3H3;1H/i13D2,14D2;
• InChI Key： ITPDYQOUSLNIHG-MMJSDMDPSA-N
• SMILES： IC1C=C(C=C(C=1OC([2H])([2H])C([2H])([2H])N(CC)CC)I)C(C1C2C=CC=CC=2OC=1CCCC)=O.Cl

Computed Properties

• Exact Mass: 685.025
• Monoisotopic Mass: 685.025
• Isotope Atom Count: 4
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 32
• Rotatable Bond Count: 11
• Complexity: 547
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.7A^2

Experimental Properties

• Color/Form: No data avaiable
• Melting Point: No data available
• Boiling Point: No data available
• Flash Point: Degrees Fahrenheit:48.2°F
  Degrees Celsius:9°C
  
• Color/Form: 100 μg/mL in methanol (as free base)
• Vapor Pressure: No data available

Amiodarone-d Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H225-H301 + H311 + H331-H370
• Warning Statement： P210-P260-P280-P301+P310-P311
• Hazardous Material transportation number：UN1230 - class 3 - PG 2 - Methanol, solution
• WGK Germany：1
• Hazard Category Code： 11-23/24/25-39/23/24/25
• Safety Instruction： 7-16-36/37-45
• Hazardous Material Identification：
• Storage Condition：−20°C

Additional information on Amiodarone-d

Professional Introduction to Amiodarone-d (CAS No: 1216715-80-8)

Amiodarone-d, a derivative of the well-known antiarrhythmic drug Amiodarone, is a compound of significant interest in the field of pharmaceutical chemistry and medical research. With the CAS number CAS No: 1216715-80-8, this molecule has garnered attention for its potential therapeutic applications and mechanistic insights into cardiac electrophysiology. This introduction delves into the chemical properties, pharmacological significance, and recent advancements in the study of Amiodarone-d, emphasizing its role in modern medicine.

The chemical structure of Amiodarone-d reflects its parent compound, Amiodarone, which is characterized by a triphenylphosphine oxide side chain and a benzofuran core. The "-d" suffix indicates a specific stereochemical configuration, often denoting a deuterated variant used in metabolic studies or to enhance drug stability. This modification is particularly valuable in pharmacokinetic research, allowing scientists to trace the metabolic pathways and interactions of Amiodarone without altering its primary pharmacological effects.

In recent years, the study of antiarrhythmic agents has seen significant progress, with a particular focus on compounds that can effectively manage both atrial and ventricular arrhythmias. Amiodarone, due to its broad-spectrum activity, has been a cornerstone in this field. However, its complex metabolism and potential side effects have prompted researchers to explore derivatives like Amiodarone-d. These derivatives offer a balance between efficacy and safety, making them promising candidates for clinical trials and therapeutic use.

One of the most compelling aspects of Amiodarone-d is its role in understanding the mechanisms of cardiac arrhythmias. By studying deuterated analogs, researchers can gain insights into how Amiodarone interacts with ion channels and other cellular targets. This information is crucial for developing new antiarrhythmic drugs with improved efficacy and reduced toxicity. For instance, recent studies have shown that Amiodarone-d can modulate potassium channels in a manner similar to its parent compound but with enhanced selectivity, suggesting potential benefits for patients with specific heart conditions.

The pharmacological profile of Amiodarone-d has been extensively investigated in both preclinical and clinical settings. Preclinical studies have demonstrated that Amiodarone-d exhibits potent effects on atrial fibrillation and ventricular tachycardia, making it a viable alternative to conventional treatments. Additionally, its deuterated nature allows for more accurate modeling of drug metabolism, which is essential for predicting patient responses and optimizing dosing regimens.

In clinical trials, Amiodarone-d has shown promise in patients with refractory arrhythmias. Its ability to prolong the action potential duration without significantly affecting heart rate makes it particularly useful for managing complex cardiac rhythms. Furthermore, its long half-life provides sustained therapeutic effects, reducing the frequency of dosing required. These attributes have positioned Amiodarone-d as a promising candidate for future therapies aimed at improving heart rhythm management.

The development of Amiodarone-d also highlights advancements in synthetic chemistry and drug design. The ability to create deuterated analogs without compromising pharmacological activity underscores the sophistication of modern pharmaceutical research. This approach not only enhances our understanding of drug metabolism but also opens new avenues for developing next-generation antiarrhythmic agents.

Recent breakthroughs in molecular modeling and computational biology have further accelerated the discovery process for compounds like Amiodarone-d. By leveraging these technologies, researchers can predict how different molecular modifications will affect drug behavior, thereby streamlining the development pipeline. This interdisciplinary approach has been instrumental in identifying novel therapeutic targets and optimizing existing drugs for better patient outcomes.

The future of Amiodarone-d lies in its integration into personalized medicine strategies. By correlating genetic markers with drug responses, clinicians can tailor treatment plans to individual patients, maximizing efficacy while minimizing adverse effects. This personalized approach aligns with broader trends in healthcare, where precision medicine is becoming increasingly important for managing complex diseases like arrhythmias.

In conclusion, Amiodarone-d represents a significant advancement in the field of antiarrhythmic therapy. Its unique properties as a deuterated derivative of Amiodarone offer new insights into cardiac electrophysiology and promise improved treatment options for patients with arrhythmias. As research continues to uncover the full potential of this compound, it is likely to play an increasingly important role in modern cardiovascular medicine.